Cas no 1152237-09-6 (4-bromo-2-nitrobenzamide)

• Product Name: 4-bromo-2-nitrobenzamide
• CAS No: 1152237-09-6
• MF: C₇H₅BrN₂O₃
• MW: 245.030200719833
• CID: 2876630
• Update Time: 2025-06-10

4-bromo-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-nitrobenzamide

• Inchi： 1S/C7H5BrN2O3/c8-4-1-2-5(7(9)11)6(3-4)10(12)13/h1-3H,(H2,9,11)
• InChI Key： WQDHNRSSNZHLHF-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(Br)C=C1[N+]([O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-2-nitrobenzamide

Recent Advances in the Study of 4-bromo-2-nitrobenzamide (CAS: 1152237-09-6)

4-bromo-2-nitrobenzamide (CAS: 1152237-09-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's unique structure, featuring a bromo and nitro substituent on a benzamide scaffold, makes it a promising candidate for further investigation in various biomedical applications.

Recent studies have explored the synthetic pathways for 4-bromo-2-nitrobenzamide, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions, achieving a purity of over 98%. This advancement is critical for ensuring the compound's suitability in preclinical and clinical studies, where consistency in chemical properties is paramount.

The biological activity of 4-bromo-2-nitrobenzamide has been investigated in the context of antimicrobial and anticancer research. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its potent inhibitory effects against Mycobacterium tuberculosis, with an MIC (Minimum Inhibitory Concentration) of 2.5 µg/mL. Additionally, preliminary in vitro studies have shown promising results against certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's mechanism of action appears to involve the disruption of cellular redox balance, leading to oxidative stress and apoptosis in target cells.

Further research has explored the pharmacokinetic properties of 4-bromo-2-nitrobenzamide, with a focus on its absorption, distribution, metabolism, and excretion (ADME) profile. A recent preclinical study in rats indicated moderate oral bioavailability (approximately 45%) and a half-life of 6.2 hours, suggesting potential for once-daily dosing in therapeutic applications. However, challenges remain in optimizing its metabolic stability, as hepatic clearance rates were higher than anticipated in some models.

In conclusion, 4-bromo-2-nitrobenzamide (CAS: 1152237-09-6) represents a promising scaffold for further drug development efforts. Its demonstrated biological activities, coupled with recent advances in synthetic methodologies, position it as a compound of significant interest in the field of medicinal chemistry. Future research directions should focus on structure-activity relationship (SAR) studies to optimize its therapeutic index and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers will be crucial in translating these findings into clinically viable therapeutic agents.